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Introduction

Triphenylmethane dyes are a class of synthetic organic compounds that have been used
extensively in the textile industry for over a century.[1] They are renowned for their brilliant,
intense hues, high tinctorial strength, and relatively low cost.[1] This class of dyes produces a
range of vibrant colors, including reds, violets, blues, and greens.[2] While their use on natural
fibers like cotton, wool, and silk has declined due to poor light and wash fastness, they have
found a significant niche in dyeing acrylic fibers, on which they exhibit surprisingly good
fastness properties.[3] This document provides detailed application notes, experimental
protocols, and performance data for the use of triphenylmethane dyes in the textile industry.

Application Notes

Triphenylmethane dyes are primarily classified as basic (cationic) dyes, although acidic and
mordant variations also exist.[1] Their application and performance are highly dependent on the
substrate being dyed.

On Natural Fibers (Cotton, Wool, and Silk):

Due to their molecular structure, triphenylmethane dyes have a limited affinity for cellulosic
fibers like cotton. To achieve successful dyeing, a mordant such as tannic acid is required to fix
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the dye to the fabric. However, even with a mordant, the fastness properties, particularly to light
and washing, are generally poor. For protein fibers like wool and silk, the dyes show better
affinity due to the presence of anionic sites in the fiber. However, the fastness properties
remain a significant drawback for most apparel and high-performance applications.

On Synthetic Fibers (Acrylic):

The advent of polyacrylonitrile (acrylic) fibers revived interest in triphenylmethane dyes.
These fibers contain anionic groups that readily adsorb the cationic triphenylmethane dyes,
resulting in excellent dye uptake and significantly improved light and wash fastness compared
to their performance on natural fibers.

Key Characteristics:
« Brilliance and Intensity: Produce exceptionally bright and vibrant shades.
o Cost-Effective: Relatively inexpensive to manufacture.

» Poor Fastness on Natural Fibers: Exhibit low resistance to fading from light and bleeding
during washing on cotton, wool, and silk.

» Good Fastness on Acrylic Fibers: Show significantly improved light and wash fastness on
acrylic fibers.

o Environmental Concerns: The effluent from dyeing processes can be highly colored and may
contain toxic residues, necessitating wastewater treatment.

Data Presentation

The following tables summarize the typical fastness properties of common triphenylmethane
dyes on various textile fibers. The ratings are based on the ISO standard gray scale for color
change (washing and light fastness) and staining (rubbing fastness), where 1 represents poor
fastness and 5 (or 8 for light fastness) represents excellent fastness.

Table 1: Wash Fastness (ISO 105-C06) - Color Change
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Dye Cotton Wool Silk Acrylic
(Mordanted)

Malachite Green 2-3 3 3 4-5

Crystal Violet 2-3 3 3 4-5

Basic Fuchsin 2 2-3 2-3 4

Table 2: Light Fastness (ISO 105-B02)

Dye Cotton Wool Silk Acrylic
(Mordanted)

Malachite Green 1-2 1-2 1-2 4-5

Crystal Violet 1-2 1-2 1-2 4-5

Basic Fuchsin 1 1 1 3-4

Table 3: Rubbing Fastness (ISO 105-X12) - Staining

Dye Cotton Wool Silk Acrylic
(Mordanted)

Malachite Green

Dry 3-4 4 4 4-5

Wet 2-3 3 3 4

Crystal Violet

Dry 3-4 4 4 4-5

Wet 2-3 3 3 4

Basic Fuchsin

Dry 3 3-4 3-4 4

Wet 2 2-3 2-3 3-4
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Experimental Protocols
Synthesis of Crystal Violet

This protocol describes the synthesis of Crystal Violet from N,N-dimethylaniline.
Materials:

e N,N-dimethylaniline

e Phosphorus oxychloride

e Michler's ketone (4,4'-bis(dimethylamino)benzophenone)

e Hydrochloric acid

e Sodium hydroxide

Procedure:

e React N,N-dimethylaniline with phosphorus oxychloride to synthesize Michler's ketone.

o React the Michler's ketone intermediate with additional N,N-dimethylaniline in the presence
of phosphorus oxychloride and hydrochloric acid.

o Neutralize the reaction mixture with a sodium hydroxide solution to precipitate the crude
Crystal Violet.

o Purify the product by recrystallization from hot water or an ethanol/water mixture.

Dyeing Protocols

2.1. Mordant Dyeing of Cotton with a Triphenylmethane Dye (e.g., Malachite Green)
This protocol involves a two-step process of mordanting the cotton fabric followed by dyeing.
Materials:

e Scoured and bleached 100% cotton fabric
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Tannic acid

Tartar emetic (antimony potassium tartrate)

Malachite Green dye

Acetic acid

Non-ionic wetting agent

Procedure:

Part A: Mordanting

Prepare a mordanting bath with 4% (on weight of fabric, owf) tannic acid in water at a liquor
ratio of 20:1.

Immerse the cotton fabric in the bath and heat to 100°C. Hold for 2 hours, then allow to cool.

Remove the fabric, squeeze out excess liquor, and treat in a fixing bath containing 2% (owf)
tartar emetic at room temperature for 30 minutes.

Rinse the mordanted fabric thoroughly with cold water and dry.
Part B: Dyeing

o Prepare a dyebath containing 2% (owf) Malachite Green, 1% (owf) acetic acid, and 0.5 g/L
non-ionic wetting agent at a liquor ratio of 20:1.

e Immerse the mordanted cotton fabric in the dyebath at 40°C.
o Raise the temperature to 70°C over 30 minutes.

e Hold at 70°C for 90 minutes, stirring occasionally.

e Cool the dyebath to 50°C, then remove the fabric.

» Rinse the dyed fabric thoroughly with cold water until the water runs clear.
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e Dry the fabric at a temperature below 60°C.

2.2. Direct Dyeing of Wool/Silk with a Triphenylmethane Dye (e.g., Crystal Violet)

Materials:

Scoured 100% wool or silk fabric

Crystal Violet dye

Acetic acid or formic acid

Glauber's salt (sodium sulfate)

Non-ionic wetting agent
Procedure:

e Prepare a dyebath with 1% (owf) Crystal Violet, 2% (owf) acetic acid, 10% (owf) Glauber's
salt, and 0.5 g/L non-ionic wetting agent at a liquor ratio of 30:1.

o Immerse the wool or silk fabric in the dyebath at 40°C.

» Raise the temperature to a simmer (85-90°C for silk, 95°C for wool) over 45 minutes.
e Hold at this temperature for 60 minutes, stirring gently to ensure level dyeing.
 Allow the dyebath to cool gradually before removing the fabric.

» Rinse the dyed fabric with warm water, then cold water, until the water runs clear.

e Dry the fabric at a temperature below 60°C.

2.3. Dyeing of Acrylic with a Triphenylmethane Dye (e.g., Malachite Green)

Materials:

e Scoured acrylic fabric

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b1682552?utm_src=pdf-body
https://www.benchchem.com/product/b1682552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Malachite Green dye

Acetic acid

Sodium acetate

Retarding agent (cationic)

Non-ionic wetting agent
Procedure:

e Prepare a dyebath with 1.5% (owf) Malachite Green, 2% (owf) acetic acid, 1% (owf) sodium
acetate (to maintain pH 4.5-5.5), 1% (owf) cationic retarding agent, and 0.5 g/L non-ionic
wetting agent at a liquor ratio of 20:1.

e Immerse the acrylic fabric in the dyebath at 60°C.

o Raise the temperature to the boil (100°C) at a rate of 1°C/minute.
» Hold at the boil for 60-90 minutes.

e Cool the dyebath slowly to 70°C before removing the fabric.

* Rinse the dyed fabric thoroughly with warm water, then cold water.

e Dry the fabric at a temperature below 60°C.

Colorfastness Testing Protocols

3.1. Wash Fastness (ISO 105-C06)

Apparatus:

e Launder-Ometer or similar washing fastness tester
o Stainless steel balls (6 mm diameter)

o Multifiber fabric (containing strips of acetate, cotton, nylon, polyester, acrylic, and wool)
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ECE reference detergent
Sodium perborate

Grey scale for assessing color change and staining

Procedure:

Prepare a 100 mm x 40 mm specimen of the dyed fabiric.
Sew the specimen onto a piece of multifiber fabric of the same size.

Prepare the wash liquor containing 4 g/L ECE detergent and 1 g/L sodium perborate in
deionized water.

Place the composite specimen, 10 stainless steel balls, and 150 mL of the wash liquor into a
stainless steel container.

Conduct the test in the Launder-Ometer for 30 minutes at 40°C (for a mild wash) or 60°C (for
a more stringent wash).

Rinse the specimen twice in deionized water and then in cold running tap water.
Dry the specimen in air at a temperature not exceeding 60°C.

Assess the color change of the specimen and the staining of each fiber in the multifiber
fabric using the appropriate grey scales under a standardized light source.

3.2. Light Fastness (ISO 105-B02)

Apparatus:

Xenon arc lamp lightfastness tester
Blue wool standards (grades 1-8)
Opaque masks

Grey scale for assessing color change

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Procedure:

Mount the dyed fabric specimen and a set of blue wool standards on cardboard holders.
 Partially cover both the specimen and the standards with opaque masks.

o Expose the mounted specimens and standards to the xenon arc lamp under controlled
conditions of temperature and humidity.

o Periodically inspect the fading of the specimen and compare it to the fading of the blue wool
standards.

o The lightfastness rating is the number of the blue wool standard that shows a similar degree
of fading (color change) to the specimen.

3.3. Rubbing Fastness (ISO 105-X12)
Apparatus:

o Crockmeter (rubbing fastness tester)
o Standard white cotton rubbing cloth
o Grey scale for assessing staining
Procedure:

e Dry Rubbing:

[¢]

Fix a specimen of the dyed fabric to the base of the Crockmeter.

[¢]

Mount a dry cotton rubbing cloth onto the rubbing finger.

[e]

Operate the Crockmeter for 10 cycles (10 back and forth movements).

o

Remove the rubbing cloth and assess the degree of staining using the grey scale.

o Wet Rubbing:
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o Thoroughly wet a fresh cotton rubbing cloth in deionized water and squeeze to a water
content of approximately 100% of its dry weight.

o Repeat the procedure as for dry rubbing.

o Dry the rubbing cloth in air before assessing the staining.

Mandatory Visualization
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Caption: Experimental workflow for the application and testing of triphenylmethane dyes.
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Caption: Classification of triphenylmethane dyes based on their chemical structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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